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Compound of Interest

Compound Name: 1-Methoxy-2-propylamine

Cat. No.: B124608

For Immediate Implementation by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Methoxy-2-propylamine, a flammable and corrosive chemical.[1] Adherence to these
procedures is critical for ensuring personnel safety, environmental protection, and regulatory
compliance. This substance must be managed as hazardous waste and should never be
disposed of down the drain or in regular trash.[1]

Hazard Profile and Personal Protective Equipment (PPE)

1-Methoxy-2-propylamine is classified as a highly flammable liquid and vapor that can cause
severe skin burns and eye damage.[1][2][3] It is also harmful if swallowed and poses a danger
to aquatic life.[1][2] Therefore, stringent safety measures are required during handling and
disposal.

Mandatory Personal Protective Equipment (PPE) includes:

o Eye Protection: Chemical safety goggles and a face shield.[1][3]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1][3]
o Body Protection: A lab coat or a chemical-resistant apron.[1]

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood to prevent vapor inhalation.[1][2]
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Quantitative Data Summary

The following table summarizes key quantitative data for 1-Methoxy-2-propylamine:

Property Value

CAS Number 99636-32-5[1][2]
Molecular Formula CsH11NO[1]
Molecular Weight 89.14 g/mol [1]
Appearance Liquid[1]

Flash Point 8.5 °C (47.3 °F)[1]
Water Solubility Miscible[1]

Step-by-Step Disposal Protocol

The disposal of 1-Methoxy-2-propylamine must be handled as hazardous waste.[1][4] The
following workflow outlines the necessary steps for its safe and compliant disposal.

Experimental Workflow: Disposal of 1-Methoxy-2-
propylamine
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1. Preparation and Segregation

Don Appropriate PPE

[Identify 1-Methoxy-2-propylamine as Hazardous Waste)

v 2. Containerization and Labeling

(Segregate from Incompatible Materials (e.g., acids, oxidizing agents)) (Select a Designated, Compatible, and Leak-Proof Container)

'

(Label with 'Hazardous Waste', Chemical Name, and Hazard Pictograms (Flammable, Corrosive))

3. Waste Transfer and Storage

[Carefully Transfer Waste into Labeled Container in a Fume Hood)

'

(Keep Container Tightly Sealed When Not in Use)

.

(Slore in a Cool, Dry, Well-Ventilated Area Away from Ignition Sources)

4. Final Disposal and Documentation

(Arrange for Collection by a Licensed Hazardous Waste Disposal Company)

'

(Maimain Records of Disposal (Quantities, Dates, Methods))

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Methoxy-2-propylamine.
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Detailed Disposal Methodologies

o Waste Identification and Segregation:
o Confirm that the waste is 1-Methoxy-2-propylamine and treat it as hazardous.[1]

o Keep it separate from incompatible materials such as acids and oxidizing agents to
prevent hazardous reactions.[1]

» Containerization and Labeling:

o Use a designated hazardous waste container that is compatible with 1-Methoxy-2-
propylamine and is leak-proof.[1][5] Plastic containers are often preferred over glass
when compatibility is not an issue.[5]

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "1-Methoxy-2-propylamine,” and the associated hazard pictograms (Flammable,
Corrosive).[1][5] Do not use abbreviations or chemical formulas on the label.[5]

o Waste Transfer and Temporary Storage:

o Carefully transfer the waste into the labeled container within a chemical fume hood to
minimize inhalation exposure.[1][2]

o Ensure the container is tightly sealed when not in use.[1][6]

o Store the sealed container in a cool, dry, well-ventilated area that is designated for
hazardous waste and is away from any sources of ignition.[1][2]

o Professional Disposal and Documentation:

o Arrange for the collection of the hazardous waste by a licensed and certified hazardous
waste disposal company.[1]

o Maintain detailed records of the disposal, including the quantity of waste, the date of
disposal, and the disposal method used, in accordance with institutional and regulatory
requirements.[1]
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Spill Response Protocol

In the event of a spill, immediate action is necessary to prevent injury and environmental
contamination.

Logical Flow for Spill Management

(Evacuate Non-Essential Personnel and Ventilate Area)

(Don Appropriate PPE)

(Contain the Spill with Inert Absorbent Material (e.g., vermiculite, sand))

'

(Carefully Collect Absorbed Material into a Sealed, Labeled Hazardous Waste Container)

'

Decontaminate the Spill Area with an Appropriate Solvent

'

Dispose of All Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency workflow for managing a 1-Methoxy-2-propylamine spill.
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Detailed Spill Response Steps:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure the area is well-ventilated.[1]

e Personal Protection: Before addressing the spill, put on the required personal protective
equipment.

» Containment: Absorb the spill using an inert material such as vermiculite, sand, or earth.[7]

o Collection and Disposal: Carefully collect the absorbent material and place it into a suitable,
sealed container for disposal as hazardous waste.[1]

o Decontamination: Thoroughly clean the spill area with an appropriate solvent. All
contaminated cleaning materials must also be disposed of as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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